Cas no 193534-48-4 (1H-Benzimidazole-2-methanamine, N,a-dimethyl-, (R)-)

• Product Name: 1H-Benzimidazole-2-methanamine, N,a-dimethyl-, (R)-
• CAS No: 193534-48-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 850709
• Update Time: 2025-04-19

1H-Benzimidazole-2-methanamine, N,a-dimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine, N,a-dimethyl-, (R)-
• 1H-Benzimidazole-2-methanamine,N,alpha-dimethyl-,(R)-(9CI)

• Inchi： 1S/C10H13N3/c1-7(11-2)10-12-8-5-3-4-6-9(8)13-10/h3-7,11H,1-2H3,(H,12,13)/t7-/m1/s1
• InChI Key： WMQHNODUVXJCNT-SSDOTTSWSA-N
• SMILES： C1([C@@H](C)NC)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 175.111
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7A^2